Tectochrysin
Tectochrysin
Tectochrysin is a monohydroxyflavone that is flavone substituted by a hydroxy group at position 4 and a methoxy group at position 7 respectively. It has a role as a plant metabolite, an antidiarrhoeal drug and an antineoplastic agent. It is a monohydroxyflavone and a monomethoxyflavone. It is functionally related to a flavone.
Tectochrysin is a natural product found in Pongamia pinnata var. pinnata, Apis, and other organisms with data available.
Tectochrysin is a natural product found in Pongamia pinnata var. pinnata, Apis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
520-28-5
VCID:
VC21346615
InChI:
InChI=1S/C16H12O4/c1-19-11-7-12(17)16-13(18)9-14(20-15(16)8-11)10-5-3-2-4-6-10/h2-9,17H,1H3
SMILES:
Molecular Formula:
C16H12O4
Molecular Weight:
268.26 g/mol
Tectochrysin
CAS No.: 520-28-5
Cat. No.: VC21346615
Molecular Formula: C16H12O4
Molecular Weight: 268.26 g/mol
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| Description | Tectochrysin is a monohydroxyflavone that is flavone substituted by a hydroxy group at position 4 and a methoxy group at position 7 respectively. It has a role as a plant metabolite, an antidiarrhoeal drug and an antineoplastic agent. It is a monohydroxyflavone and a monomethoxyflavone. It is functionally related to a flavone. Tectochrysin is a natural product found in Pongamia pinnata var. pinnata, Apis, and other organisms with data available. |
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| CAS No. | 520-28-5 |
| Molecular Formula | C16H12O4 |
| Molecular Weight | 268.26 g/mol |
| IUPAC Name | 5-hydroxy-7-methoxy-2-phenylchromen-4-one |
| Standard InChI | InChI=1S/C16H12O4/c1-19-11-7-12(17)16-13(18)9-14(20-15(16)8-11)10-5-3-2-4-6-10/h2-9,17H,1H3 |
| Standard InChI Key | IRZVHDLBAYNPCT-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC(=C2C(=C1)OC(=CC2=O)C3=CC=CC=C3)O |
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